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Compound of Interest

Compound Name:
N-(Methoxymethyl)-4-

methylpiperazine-1-carboxamide

CAS No.: 1790342-05-0

Cat. No.: B2670189

Get Quote

Executive Summary
In drug design, the choice between N-Methyl and N-(Methoxymethyl) (MOM) substitutions

represents a fundamental decision between structural permanence and metabolic lability.

N-Methyl (

): A "hard" modification used to optimize binding affinity, lock conformation, or block
metabolic sites. It is generally stable and alters lipophilicity (

) and steric bulk.

N-Methoxymethyl (

): A "soft" modification acting primarily as a formaldehyde-releasing prodrug moiety. It masks
polarity to improve permeability or solubility but is rapidly hydrolyzed in vivo to regenerate
the free N-H amine.

Quick Comparison Matrix

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2670189#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2670189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
N-Methyl (

)

N-(Methoxymethyl) (

)

Primary Role Lead Optimization (SAR) Prodrug Strategy (Delivery)

Chemical Class Tertiary Amine / Amide
Hemiaminal Ether (

-Acetal)

Metabolic Stability
High (Slow oxidative

demethylation)

Low (Rapid

hydrolysis/oxidation)

Solubility Impact
Moderate (Disrupts crystal

packing)

High (Disrupts packing + H-

bond acceptor)

Bioactivity Intrinsic (Active species)
Extrinsic (Releases parent

drug)

Toxicology Generally low risk
Releases Formaldehyde

(HCHO)

Physicochemical & Structural Impact[1]
Lipophilicity and Solubility
While both groups remove the hydrogen bond donor (HBD) character of the N-H bond, they

interact with water differently.

N-Methyl: Adds a hydrophobic methyl group. On aromatic rings, it typically increases

by 0.5–0.6 units, reducing water solubility unless it disrupts strong intermolecular crystal
packing (the "melting point effect").

N-Methoxymethyl: Adds an ether oxygen, which acts as a hydrogen bond acceptor (HBA).

LogP Effect: The methylene (

) adds lipophilicity, but the ether oxygen (

) subtracts it. The net effect is a smaller increase in
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compared to

-Methyl (typically 0.2–0.4 units).

Solubility: The exposed ether oxygen can engage with solvent water molecules, often

making N-MOM derivatives more water-soluble than their N-Methyl counterparts.

Conformational Locking
N-Methyl: Induces significant steric clash, often forcing amides into a cis conformation or

twisting biaryl systems out of planarity. This is used to "lock" bioactive conformations.

N-MOM: The additional oxygen atom and the flexibility of the methoxy arm allow for different

steric accommodation. It does not provide the same rigid "lock" as the methyl group and may

introduce entropic penalties upon binding if the ether chain is not buried.

Metabolic Fate & Mechanism of Action
The critical distinction lies in the stability of the C-N bond.

N-Methyl: Oxidative Demethylation
N-Methyl groups are removed via oxidative N-demethylation catalyzed by CYP450 enzymes.

This is a two-step process:

Hydroxylation to an unstable carbinolamine (

).

Collapse to release formaldehyde and the free amine. Rate: This process is generally slow

and rate-limiting, making N-Methyl derivatives stable circulating drugs.

N-MOM: The "Formaldehyde Releaser"
The N-MOM group is a hemiaminal ether. It is chemically programmed to decompose.

Acid Hydrolysis: In the acidic environment of the stomach or lysosome, the acetal linkage (

) is susceptible to spontaneous hydrolysis.
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Enzymatic Cleavage: CYP450s rapidly hydroxylate the methylene carbon or the methoxy

methyl. Result: N-MOM derivatives have short half-lives (

often < 30 min) and are used to deliver the parent drug (N-H) across membranes before
releasing it.

Visualization: Metabolic Pathways
The following diagram contrasts the stability of the two derivatives.
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Caption: Comparative metabolic fate. N-Methyl requires slow oxidative activation, while N-

MOM undergoes rapid hydrolysis to release the parent drug.

Case Studies: Bioactivity Comparisons
Case Study A: The Prodrug Effect (Phenytoin & 5-FU)
In the development of anticonvulsants and antimetabolites, N-alkylation is used to solve

solubility issues.

Experiment: Comparison of N-acyloxymethyl (closely related to MOM) vs. N-Methyl

derivatives of Phenytoin.

Data:

N-Methyl-Phenytoin: Inactive as an anticonvulsant because the N-H group is essential for

hydrogen bonding in the sodium channel receptor site. The methyl group sterically blocks
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this interaction.

N-MOM-Phenytoin (Prodrug): Exhibits high in vivo potency. The MOM group increases

lipophilicity for blood-brain barrier penetration, then hydrolyzes to release active

Phenytoin.

Takeaway: If the target requires an H-bond donor, N-Methyl kills activity, while N-MOM

restores it (via prodrug mechanism).

Case Study B: Potency Optimization (Benzimidazoles)
In antiproliferative agents where the nitrogen is part of the hydrophobic core:

Context: Benzimidazole carboxamides targeting MCF-7 cancer lines.

Data:

N-H Parent:

(Poor permeability).

N-Methyl Derivative:

(Most potent).[1] The methyl group filled a hydrophobic pocket and improved cellular
uptake without degradation.

N-MOM Derivative: Not isolated as a stable active compound due to rapid decomposition

in assay media.

Takeaway: For stable, intracellular targets, N-Methyl is superior due to metabolic resistance.

Experimental Protocols
Synthesis of N-Methoxymethyl Derivatives
Note: MOM-Cl is a carcinogen. Use strict safety controls.

Reagents: Sodium Hydride (NaH, 60% dispersion), Chloromethyl Methyl Ether (MOM-Cl),

Anhydrous DMF.
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Procedure:

Dissolve the substrate (amine/amide) in anhydrous DMF under Argon at 0°C.

Add NaH (1.2 eq) portion-wise. Stir for 30 min to ensure deprotonation (evolution of

gas).

Add MOM-Cl (1.1 eq) dropwise via syringe.

Warm to room temperature and stir for 2–4 hours.

Quench: Pour into ice water. Extract with EtOAc.

Purification: Silica gel chromatography (Note: MOM groups are acid-sensitive; avoid acidic

mobile phases).

Microsomal Stability Assay (Metabolic Lability)
This protocol differentiates a stable N-Methyl analog from a labile N-MOM prodrug.

Preparation:

Test compounds:

final concentration.

System: Human Liver Microsomes (HLM) (0.5 mg/mL protein) in Phosphate Buffer (pH

7.4).

Cofactor: NADPH regenerating system.

Workflow:

Pre-incubate compound + HLM for 5 min at 37°C.

Initiate reaction with NADPH.

Sample at
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min.

Quench samples with ice-cold Acetonitrile (containing Internal Standard).

Analysis:

Analyze via LC-MS/MS.

Success Criteria:

N-Methyl:[2]

remaining at 60 min (Stable).

N-MOM:

remaining at 15 min (Labile/Prodrug), with appearance of Parent (N-H) mass peak.

Decision Guide: When to Use Which?
Use the following decision tree to select the appropriate derivative for your drug discovery

program.

Goal: N-Functionalization

Is the N-H required for
Target Binding (H-bond)?

Use N-Methoxymethyl (MOM)
Strategy: Prodrug

Yes

Does the pocket allow
steric bulk?

No

YES

MOM masks polarity for entry,
then cleaves to restore N-H.

NO

Use N-Methyl
Strategy: Potency Optimization

Yes (Hydrophobic Pocket)

Retain N-H or
Try smaller group

No (Steric Clash)
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Caption: Strategic decision tree for selecting N-Methyl vs. N-MOM modifications based on

target binding requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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